Ethyl 7-(3-bromophenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 7-(3-bromophenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H14BrN5O2/c1-3-22-13(21)11-8(2)16-14-17-18-19-20(14)12(11)9-5-4-6-10(15)7-9/h4-7,12H,3H2,1-2H3,(H,16,17,19)
• InChI Key: WNEOSMNMBKGAET-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NN=NN2C1C3=CC(=CC=C3)Br)C
• Molecular Formula: C14H14BrN5O2
• Molecular Weight: 364.20 g/mol

Description

Ethyl 7-(3-bromophenyl)-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxylate is a compound that has been synthesized and studied for its potential applications. It belongs to the class of thiazolopyrimidines, which are attractive to medical chemists as new antitumor agents due to their high inhibitory activity against the replication process of tumor cells.

Synthesis Analysis

The synthesis of this compound involves the use of asymmetric C5 carbon atoms and requires the development of racemic mixture separation procedures for these heterocycles. One of the most effective methods is the crystallization of a racemic compound in the form of a conglomerate. The crystal structure of the resulting compound was established using SCXRD.

Molecular Structure Analysis

The molecular structure of this compound was established using Single Crystal X-Ray Diffraction (SCXRD). The role of the halogen-π interaction on the formation of one-dimensional homochiral chains is revealed.

Chemical Reactions Analysis

The compound is involved in various chemical reactions. For instance, it participates in the Dimroth rearrangement, a process that involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure.

Mechanism of Action

While the exact mechanism of action of this compound is not fully understood, it is known that thiazolopyrimidines have high inhibitory activity against the replication process of tumor cells. This makes them attractive for the development of new antitumor agents.

Future Directions

The future directions of research on this compound could involve further exploration of its potential as an antitumor agent, given its high inhibitory activity against the replication process of tumor cells. Additionally, more research could be done to fully understand its mechanism of action and to determine its physical and chemical properties.